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Compound of Interest

Compound Name: Indoline-7-carbaldehyde

Cat. No.: B128968

Essential Safety and Handling Guide for
Indoline-7-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Indoline-7-carbaldehyde (CAS No. 143262-21-9).
Adherence to these guidelines is critical for ensuring laboratory safety and maintaining the
integrity of your research.

Immediate Safety and Hazard Information

Indoline-7-carbaldehyde is a compound that requires careful handling due to its potential
health hazards. The primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard Identification and Classification:
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Hazard Class

GHS Classification

Acute Toxicity, Oral Not Classified
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)

Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER or doctor/physician if you feel unwell.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure to Indoline-7-carbaldehyde.

The following recommendations are based on the known hazards of the compound and

general best practices for handling solid, air-sensitive chemicals.

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.benchchem.com/product/b128968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Recommendation

Specifications

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield is recommended when

handling larger quantities.

Must comply with ANSI Z87.1
standards.

Skin Protection

Nitrile or neoprene gloves. A
flame-retardant lab coat should

be worn.

Gloves should have a
minimum thickness of 4 mil.
Double gloving is
recommended for extended
handling.[1][2]

Respiratory Protection

A NIOSH-approved N95 dust
mask is the minimum
requirement for handling small
quantities in a well-ventilated
area. For larger quantities or in
situations where dust
generation is likely, a half-
mask respirator with organic
vapor cartridges and P100
particulate filters is

recommended.

All respirator use must be in
accordance with a
comprehensive respiratory
protection program that

includes fit testing.

Operational Plans: Handling and Storage

Indoline-7-carbaldehyde is listed as being air-sensitive and should be stored under an inert

atmosphere.[3] Proper handling techniques are essential to prevent degradation of the

compound and to ensure the safety of laboratory personnel.

Storage:

o Atmosphere: Store under a dry, inert atmosphere such as argon or nitrogen.

o Temperature: Keep in a cool, dry place.

» Container: Store in a tightly sealed, light-resistant container.
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Handling - Weighing and Transferring the Solid:

The following workflow is recommended for handling solid Indoline-7-carbaldehyde.

nnnnnnnnn

Click to download full resolution via product page

Caption: Workflow for Handling Solid Indoline-7-carbaldehyde.

Disposal Plan

All waste materials contaminated with Indoline-7-carbaldehyde must be treated as hazardous

waste. Follow your institution's and local regulations for chemical waste disposal.

Waste Segregation and Disposal Workflow:
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Waste Collection
Solid Waste Solvent Waste
(Contaminated PPE, weigh paper, etc.) (Rinsate from cleaning)
Containerization
Designated Solid Designated Halogenated or
Hazardous Waste Container Non- Halogenated Solvent Waste

\Dlsposal /
Label Waste Container
with Contents and Hazards
Store in Satellite
Accumulation Area

:

Request Pickup by
Environmental Health & Safety

Click to download full resolution via product page
Caption: Chemical Waste Disposal Workflow.
Key Disposal Steps:

e Segregation: Do not mix solid waste contaminated with Indoline-7-carbaldehyde with other
waste streams. Liquid waste, such as solvent used for cleaning glassware, should be
collected in a separate, appropriate hazardous waste container.

o Containerization: Use a designated, properly labeled, and sealable container for solid waste.
Ensure the container is compatible with the chemical.
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o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
“Indoline-7-carbaldehyde,” and any associated hazards.

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory.

» Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety
(EHS) department. Do not dispose of this chemical in regular trash or down the drain.[4][5][6]

[7]

Experimental Protocols: Spill and Exposure
Management

Spill Response:
o Evacuate: Immediately evacuate the affected area and alert nearby personnel.

o Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at
the appropriate working height.

e PPE: Don the appropriate PPE, including respiratory protection, chemical-resistant gloves,
and eye protection.

o Containment: For a small spill, cover with a dry absorbent material such as vermiculite or
sand. Avoid raising dust.

o Collection: Carefully sweep the absorbent material and spilled solid into a designated
hazardous waste container.

o Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol)
and collect the cleaning materials as hazardous waste.

» Report: Report the spill to your laboratory supervisor and EHS department.

First Aid and Exposure Measures:
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

By following these detailed procedures, researchers can handle Indoline-7-carbaldehyde

safely and effectively, minimizing risks to themselves and the environment. Always consult your

institution's specific safety guidelines and the most recent Safety Data Sheet (SDS) before

working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Indoline-7-
carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128968#personal-protective-equipment-for-handling-
indoline-7-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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